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Compound of Interest

Compound Name: Dimethylarsinate

Cat. No.: B1200466 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a cornerstone of laboratory safety and environmental

responsibility. Dimethylarsinate, also known as cacodylic acid, is an organoarsenic compound

that requires careful handling and specific disposal procedures due to its toxicity. This guide

provides essential, immediate safety and logistical information for the proper disposal of

dimethylarsinate, ensuring the safety of laboratory personnel and compliance with regulatory

standards.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to handle dimethylarsinate with the

appropriate safety measures. Dimethylarsinate is a toxic substance and should be managed

as a hazardous waste.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling dimethylarsinate, including:

Nitrile gloves

Safety goggles or glasses

A laboratory coat
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Ventilation: Handle dimethylarsinate in a well-ventilated area or under a chemical fume hood

to avoid inhalation of any dust or aerosols.

Spill Cleanup: In the event of a small spill, carefully sweep up the solid material, avoiding dust

formation. Place the spilled material into a designated, labeled hazardous waste container.

Ensure the cleanup area is well-ventilated. For larger spills, evacuate the area and follow your

institution's emergency procedures.

Step-by-Step Disposal Protocol
The disposal of dimethylarsinate must be managed as hazardous chemical waste. Do not

dispose of this compound down the drain or in regular trash. The following protocol outlines the

necessary steps for its proper disposal:

Waste Collection:

Collect all dimethylarsinate waste, including any contaminated materials such as gloves,

weighing paper, and pipette tips, in a designated and clearly labeled hazardous waste

container.

The container must be in good condition, compatible with the chemical, and have a

secure, tight-fitting lid. The original container may be used if it is in good condition.

Ensure the container remains closed except when adding waste.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste" and list

"Dimethylarsinate" or "Cacodylic Acid" as the contents. Include the concentration and

quantity.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area (SAA) near the point of generation.

Store dimethylarsinate waste away from incompatible materials, such as strong oxidizing

agents, reducing agents, strong acids, and chemically active metals (e.g., potassium,
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magnesium, zinc).[1]

The storage area should be clearly marked with a "Danger – Hazardous Waste" sign.

Arrange for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste pickup requests.

Disposal must be carried out by a licensed hazardous waste disposal facility in

accordance with local, state, and federal regulations. It is crucial to contact your state's

Department of Environmental Protection (DEP) or the regional office of the federal

Environmental Protection Agency (EPA) for specific recommendations.[2]

Quantitative Data for Arsenic Compounds
The U.S. Environmental Protection Agency (EPA) has established regulatory limits for arsenic

and its compounds in various media. This data is critical for understanding the thresholds that

define hazardous waste and ensure compliance.
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Parameter Regulatory Limit Agency/Regulation Description

Toxicity Characteristic

Leaching Procedure

(TCLP) Limit for

Arsenic

5.0 mg/L EPA / RCRA

If the leachate from a

waste sample

contains arsenic at a

concentration greater

than this, it is

classified as a

hazardous waste

(D004).[3][4]

Maximum

Contaminant Level

(MCL) in Drinking

Water

0.010 mg/L (10 ppb) EPA

The highest level of

arsenic that is allowed

in drinking water.[2][5]

[6]

Reportable Quantity

(RQ)
1 lb EPA / CERCLA

The amount of a

hazardous substance

that, if released into

the environment, must

be reported to the

appropriate

authorities.[7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

dimethylarsinate waste from a laboratory setting.
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Caption: Workflow for the proper disposal of dimethylarsinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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